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Abstract

This technical guide provides a comprehensive overview of 3-Chloro-5-methoxybenzoic acid
(CAS No: 82477-67-6), a pivotal chemical intermediate in the fields of pharmaceutical and
agrochemical development. The document elucidates the compound's core structural and
physicochemical properties, supported by key identifiers and experimental data. A detailed,
field-proven protocol for its synthesis via Grignard reaction is presented, emphasizing the
causal relationships behind procedural steps. Furthermore, this guide explores the compound's
significant applications as a versatile building block in medicinal chemistry and materials
science. Safety protocols and handling requirements are detailed to ensure self-validating and
safe laboratory practices. This document is intended as an essential resource for researchers,
chemists, and drug development professionals.
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Core Structural and Physicochemical Profile

3-Chloro-5-methoxybenzoic acid is an aromatic carboxylic acid distinguished by a benzene
ring substituted with a chloro group, a methoxy group, and a carboxylic acid group at positions
3, 5, and 1, respectively. This substitution pattern imparts a unique reactivity profile, making it a
valuable precursor in multi-step organic syntheses.[1][2] The presence of both an electron-
withdrawing chloro group and an electron-donating methoxy group influences the aromatic
ring's reactivity and the acidity of the carboxylic acid.

Chemical Structure and Identifiers

The foundational structure of the molecule is key to its function in synthetic chemistry.
Caption: Molecular Structure of 3-Chloro-5-methoxybenzoic acid.

The compound is systematically identified by various chemical registry numbers and notations
that ensure unambiguous recognition in global databases.

Identifier Value Source(s)
CAS Number 82477-67-6 [11121[31[4]
Molecular Formula CsH7CIOs [11121[3]
Molecular Weight 186.59 g/mol [1][2]14]
3-chloro-5-methoxybenzoic
IUPAC Name _ [3]
acid
RRVHCVOVXPMKGF-
InChl Key [2][31[4]

UHFFFAOYSA-N

, COC1=CC(=CC(=C1)C(=0)0)
Canonical SMILES ol [2][3]

PubChem CID 12909341 [1]12]

Physicochemical Properties
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The physical properties of 3-Chloro-5-methoxybenzoic acid are critical for determining
appropriate solvents, reaction conditions, and storage protocols. The compound is a solid at
room temperature and exhibits moderate solubility in water.[2]

Property Value Source(s)

White to tan or brown
Appearance ] [1112][3]
solid/powder

Melting Point 171-177°C [1][3][4]
pKa (Predicted) 3.71+£0.10 [2]
Storage Temperature 2-8°C [1][2]14]
Solubility Moderate solubility in water [2]

Synthesis Protocol: Grighard Reaction of 3,5-
Dichloroanisole

The synthesis of 3-Chloro-5-methoxybenzoic acid is reliably achieved through the
carboxylation of a Grignard reagent formed from 3,5-dichloroanisole.[5] This method is effective
because it allows for the selective formation of a carbon-carbon bond at one of the chloro-
substituted positions.

Synthesis Workflow

The overall transformation involves the formation of an organomagnesium intermediate, which
then acts as a nucleophile to attack carbon dioxide.
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Caption: Workflow for the synthesis of 3-Chloro-5-methoxybenzoic acid.

Step-by-Step Methodology

This protocol requires anhydrous conditions to prevent the quenching of the highly reactive
Grignard reagent.

Materials:
e 3,5-Dichloroanisole

¢ Magnesium (Mg) turnings
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e Dry Tetrahydrofuran (THF)

o Dibromoethane

e Dry Ice (solid Carbon Dioxide)
e 2 M Hydrochloric acid (HCI)

e Ether

¢ Nitrogen gas supply
Procedure:

« Initiation of Grignard Reagent: In a flame-dried, round-bottomed flask under a nitrogen
atmosphere, dissolve 3,5-dichloroanisole (146 mmol) in dry tetrahydrofuran (100 mL).[5]

» Activation: Add pre-treated magnesium shavings (200 mmol) and a catalytic amount of
dibromoethane (10 mmol) to initiate the reaction.[5] The dibromoethane cleans the
magnesium surface, facilitating the reaction.

o Formation: Reflux the reaction mixture for 2 hours. The disappearance of magnesium
indicates the formation of the Grignard reagent.[5]

o Carboxylation: Cool the reaction mixture and slowly add crushed dry ice (solid CO2) in
batches.[5] The Grignard reagent acts as a potent nucleophile, attacking the electrophilic
carbon of COz. An excess of dry ice is used to drive the reaction to completion.

e Quenching and Workup: Once all the dry ice has sublimated and reacted, carefully pour the
reaction mixture into a beaker containing ice and 2 M hydrochloric acid (400 mL).[5] This
step protonates the carboxylate salt formed and neutralizes any remaining Grignard reagent.

o Extraction and Isolation: Transfer the mixture to a separatory funnel and extract the product
into ether (300 mL).[5] The organic layer is then washed, dried over sodium sulfate, and the
solvent is removed under reduced pressure to yield the crude product.

 Purification: The resulting solid, 3-chloro-5-methoxybenzoic acid, can be further purified by
recrystallization to achieve high purity (typically >97%).[3][4]
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Key Applications in Research and Development

3-Chloro-5-methoxybenzoic acid is not an end-product itself but rather a crucial starting
material. Its trifunctional nature provides a versatile scaffold for building molecular complexity.

[1]

e Pharmaceutical Development: It is a key intermediate in the synthesis of various
pharmaceuticals, particularly in the development of anti-inflammatory and analgesic drugs.[1]
The chloro and methoxy groups can be leveraged to modulate the pharmacokinetic and
pharmacodynamic properties of the final active pharmaceutical ingredient (API).[6]

o Agrochemicals: The compound is utilized in the formulation of herbicides and pesticides.[1]
Its structural motifs are incorporated into larger molecules designed to interact with specific
biological targets in weeds or pests.

¢ Biochemical Research: In a laboratory setting, this chemical is used in studies involving
enzyme inhibition and receptor binding, contributing to a deeper understanding of biological
processes and disease mechanisms.[1] For example, a related compound, 3-Chloro-5-
hydroxybenzoic acid, is a known selective agonist of the lactate receptor GPR81,
highlighting the utility of this chemical class in probing biological systems.[7]

o Material Science: Researchers are exploring its potential in creating advanced polymers and
coatings, where its incorporation can enhance durability and resistance to degradation.[1]

Safety, Handling, and Toxicological Profile

Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling
3-Chloro-5-methoxybenzoic acid.

Hazard Classification

The compound is classified as acutely toxic and an irritant.[1][4]
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Hazard Class GHS Code Description Source(s)

Acute Toxicity, Oral H301 Toxic if swallowed [4]

Skin Irritation H315 Causes skin irritation [418119]

o Causes serious eye

Eye Irritation H319 o [418119]
irritation

Specific Target Organ May cause respirator

peclic TArget D1oan 1335 o PV oy
Toxicity irritation

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with side-shields or a face shield, and a lab coat.[4][9][10]
Use a dust mask or respirator approved under standards like NIOSH (US) or CEN (EU).[4]

[10]

» Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation of dust.[8][9]

o First Aid Measures:

o

[¢]

[e]

If Inhaled: Remove the person to fresh air and keep comfortable for breathing.[8][10]
If on Skin: Wash with plenty of soap and water. Remove contaminated clothing.[8][11]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[8][11]

[¢]

medical attention.[4][10]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate

o Storage and Disposal: Store in a tightly closed container in a dry, cool, and well-ventilated

place between 2-8°C.[1][4][8] Dispose of contents and container to an approved waste

disposal plant in accordance with local, state, and federal regulations.[8]
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Conclusion

3-Chloro-5-methoxybenzoic acid stands as a compound of significant utility in synthetic
chemistry. Its well-defined structure and predictable reactivity make it an indispensable building
block for creating novel molecules with valuable applications in medicine, agriculture, and
material science. The synthetic protocols for its preparation are robust and scalable. However,
its toxic and irritant properties necessitate rigorous safety measures during handling and use.
This guide provides the foundational knowledge required for professionals to effectively and
safely utilize this versatile chemical intermediate in their research and development endeavors.

References

e Chemsrc. (n.d.). 3-Chloro-5-methoxybenzoic acid | CAS#:82477-67-6. Retrieved from
[Link]

e PubChem. (n.d.). 3-Chloro-5-hydroxybenzoic Acid. Retrieved from [Link]

e Drug Hunter. (2024). Roles of the Chloro and Methoxy Groups in Drug Discovery. Retrieved
from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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